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Compound of Interest

Compound Name: 4-Aminobenzophenone

Cat. No.: B072274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
Aminobenzophenone (CAS No. 1137-41-3), a compound utilized in various chemical

syntheses, including as a precursor for 1,2,3-triazoles, pyrimidotriazoles, benzothiazole, and

pyrimidinone derivatives.[1] It is crucial for laboratory personnel to be fully aware of the

potential hazards and to implement appropriate safety protocols to minimize risks.

Physicochemical and Toxicological Data
A summary of the key physical, chemical, and toxicological properties of 4-
Aminobenzophenone is presented below. This data is essential for understanding its behavior

and potential hazards.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C₁₃H₁₁NO[2][3][4]

Molecular Weight 197.23 g/mol [5]

Appearance Yellow fine crystalline powder[1]

Melting Point 121-124 °C[6]

Boiling Point 246 °C at 12.75 mmHg[6]

Solubility

Soluble in cold water, alcohol, and ether.[1][6]

Also soluble in chloroform, dichloromethane,

ethyl acetate, DMSO, and acetone.[3]

Vapor Pressure 9.42E-06 mmHg at 25°C[4][6]

pKa 2.15 (+1) at 25°C[4][6]

Table 2: Hazard Identification and Classification
Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[5]

[7][8]

Skin Irritation Category 2
H315: Causes skin irritation[5]

[7][8]

Eye Irritation Category 2
H319: Causes serious eye

irritation[5][7][8]

Specific target organ toxicity —

single exposure

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation[5][7][8]

Experimental Protocols for Safe Handling
Strict adherence to the following protocols is mandatory to ensure the safety of all personnel

working with 4-Aminobenzophenone.

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) approved eye protection.[7]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[9] Inspect

gloves before use.[8]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with a dust mask type N95 (US) or equivalent.[7]

Handling and Storage
Handling:

Avoid contact with skin and eyes.[8]

Do not breathe dust.[8]

Use only in a well-ventilated area or under a chemical fume hood.[8][9]

Do not eat, drink, or smoke when using this product.[8]

Wash hands thoroughly after handling.[8]

Storage:

Store in a dry, cool, and well-ventilated place.[8]

Keep container tightly closed.[8]

Store locked up.[7]

Incompatible materials include acids and strong oxidizing agents.[8]

Emergency Procedures
In case of Ingestion: If swallowed, rinse mouth and get medical help.[7]

In case of Skin Contact: If on skin, wash with plenty of water. If skin irritation occurs, get

medical help.[7]
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In case of Inhalation: If inhaled, remove person to fresh air and keep comfortable for

breathing. Get medical help if you feel unwell.[7]

In case of Eye Contact: Rinse immediately with plenty of water and seek medical advice.[6]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear personal protective equipment.

Avoid dust formation.[7]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[8]

Avoid release to the environment.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[8]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[8]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 4-
Aminobenzophenone from receipt to disposal.
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Caption: Logical workflow for the safe handling of 4-Aminobenzophenone.
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Signaling Pathways
The toxicological properties of 4-Aminobenzophenone have not been fully investigated, and

as such, specific signaling pathways for its toxic effects are not well-established in the available

literature.[8] Further research is required to elucidate the mechanisms of its toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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